2-(4-ethoxyphenyl)-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]acetamide
• InChI: InChI=1S/C22H28FN3O4S/c1-2-30-21-9-3-18(4-10-21)17-22(27)24-11-16-31(28,29)26-14-12-25(13-15-26)20-7-5-19(23)6-8-20/h3-10H,2,11-17H2,1H3,(H,24,27)
• InChI Key: PDJJDSXIGDTHMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C22H28FN3O4S
• Molecular Weight: 449.5 g/mol

Description

2-(4-ethoxyphenyl)-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H28FN3O4S and its molecular weight is 449.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The development of compounds through synthesis processes highlights the interest in understanding the chemical properties and potential applications of similar compounds. For example, the synthesis of Efletirizine hydrochloride, a histamine H1 receptor antagonist, from related chemical precursors demonstrates the methodologies and chemical reactions utilized to create compounds with specific biological activities (Mai Lifang, 2011).

Biological Activities and Therapeutic Potentials

• Research into compounds with similar structures includes the exploration of their biological activities, such as enzyme inhibitory activities, showcasing the potential therapeutic applications. For instance, novel 3,4,5-trisubstituted-1,2,4-triazole analogues were synthesized and evaluated for their inhibition potential against various enzymes, indicating their potential in therapeutic interventions (N. Virk et al., 2018).

Antibacterial and Antifungal Activities

• The synthesis of N-substituted acetamide derivatives and their screening for antibacterial activity highlight the antimicrobial potential of compounds within this chemical class. Such studies provide insight into the structural requirements for antibacterial efficacy and pave the way for the development of new antimicrobial agents (Kashif Iqbal et al., 2017).

Antitumor Activities

• Investigations into the anti-tumor activities of novel compounds, including isoxazole compounds derived from similar chemical precursors, underscore the ongoing search for effective cancer treatments. These studies examine the compounds' abilities to inhibit tumor growth, offering potential pathways for the development of new anticancer agents (Qi Hao-fei, 2011).